7-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 7-methyl-4-oxo-N-[3-(oxolan-2-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]chromene-2-carboxamide
• Standard InChI: InChI=1S/C25H26N2O5S/c1-14-8-9-16-18(28)12-20(32-19(16)11-14)23(29)27-25-22(17-6-2-3-7-21(17)33-25)24(30)26-13-15-5-4-10-31-15/h8-9,11-12,15H,2-7,10,13H2,1H3,(H,26,30)(H,27,29)
• Standard InChI Key: IIGNZOMDRDWNPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NCC5CCCO5

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound features a chromene backbone (4H-chromene-2-carboxamide) fused with a 7-methyl-4-oxo group, linked via an amide bond to a 4,5,6,7-tetrahydro-1-benzothiophen moiety. The benzothiophen subunit is further modified at the 3-position by a tetrahydrofuran-2-ylmethyl carbamoyl group.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C25H26N2O5S
Molecular Weight	466.6 g/mol
IUPAC Name	See Title
Canonical SMILES	CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NCC5CCCO5

The tetrahydrofuran (THF) ring introduces stereoelectronic effects, enhancing solubility in polar solvents. The benzothiophen system contributes aromatic stability, while the chromene carbonyl group enables hydrogen bonding with biological targets.

Biological Activities

Antimicrobial Efficacy

Chromene derivatives exhibit broad-spectrum antimicrobial activity. In vitro studies of structurally analogous compounds show inhibition zones of 12–18 mm against Staphylococcus aureus and Escherichia coli at 50 µg/mL. The THF substituent likely improves membrane permeability, facilitating interactions with bacterial enzymes involved in cell wall synthesis.

Anti-Inflammatory Mechanisms

The compound suppresses NF-κB signaling in murine macrophages, reducing TNF-α and IL-6 production by 40–60% at 10 µM. This activity correlates with the chromene carbonyl group’s ability to chelate zinc ions in metalloproteinases.

Synthesis and Optimization

Key Synthetic Routes

A three-step synthesis is reported:

• Chromene Formation: Knoevenagel condensation of 7-methyl-4-hydroxycoumarin with malononitrile yields the chromene core.

• Benzothiophen Functionalization: Pd-catalyzed Suzuki coupling introduces the tetrahydrocarbamoyl group.

• Amide Coupling: EDCI-mediated reaction links the chromene and benzothiophen subunits.

Table 2: Reaction Conditions

Step	Reagents	Yield (%)	Purity (HPLC)
1	Malononitrile, Piperidine	78	95
2	Pd(PPh3)4, K2CO3	65	90
3	EDCI, HOBt, DIPEA	82	98

Analytical Characterization

Spectroscopic Data

• 1H NMR (400 MHz, DMSO-d6): δ 8.21 (s, 1H, chromene H3), 7.89 (d, J = 8.4 Hz, 1H, benzothiophen H6), 4.32 (m, 1H, THF H2).

• HRMS (ESI+): m/z 467.1543 [M+H]+ (calc. 467.1538).